Cas no 525583-49-7 (Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine)

• Product Name: Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine
• CAS No: 525583-49-7
• MF: C₁₇H₃₅N₃O₆
• MW: 377.476305246353
• CID: 3045307
• PubChem ID: 11773323
• Update Time: 2025-06-12

Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine Chemical and Physical Properties

Names and Identifiers

• Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine
• Boc-Gly-amido-C-PEG3-C3-amine
• 9,12,15-Trioxa-2,5-diazaoctadecanoic acid, 18-amino-4-oxo-, 1,1-dimethylethyl ester
• DA-71635
• 525583-49-7
• tert-butyl (16-amino-2-oxo-7,10,13-trioxa-3-azahexadecyl)carbamate
• tert-butyl N-{[(3-{2-[2-(3-aminopropoxy)ethoxy]ethoxy}propyl)carbamoyl]methyl}carbamate
• AKOS040741422
• C70716
• BP-23744
• HY-140237
• CS-0115472
• tert-butyl N-[2-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propylamino]-2-oxoethyl]carbamate

• Inchi： 1S/C17H35N3O6/c1-17(2,3)26-16(22)20-14-15(21)19-7-5-9-24-11-13-25-12-10-23-8-4-6-18/h4-14,18H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key： LRMUHZCCKYZFHS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)NCCCOCCOCCOCCCN

Computed Properties

• Exact Mass: 377.25258584g/mol
• Monoisotopic Mass: 377.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 121Ų

Additional information on Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine

Comprehensive Overview of Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine (CAS No. 525583-49-7)

Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine (CAS No. 525583-49-7) is a specialized PEGylated amine derivative widely used in bioconjugation, drug delivery, and material science. This compound features a Boc-protected glycine moiety linked to a triethylene glycol (PEG3) spacer, terminated with a primary amine group. Its unique structure makes it invaluable for click chemistry, peptide synthesis, and nanoparticle functionalization, aligning with current trends in targeted therapy and biocompatible materials.

The growing demand for PEG-based linkers in ADC (Antibody-Drug Conjugate) development and proteolysis-targeting chimera (PROTAC) research has spotlighted compounds like Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine. Its water-soluble PEG spacer enhances bioavailability, while the Boc group allows selective deprotection for controlled reactions. Researchers frequently search for "PEG3 linker applications" or "amine-PEG-Boc synthesis," reflecting its relevance in biopharmaceutical optimization.

From a synthetic perspective, this compound’s CAS No. 525583-49-7 ensures traceability in regulatory documentation, critical for GMP-compliant production. Its amido-(CH2)3-PEG3-(CH2)3-amine backbone mimics natural polyether chains, reducing immunogenicity—a key concern in mRNA vaccine delivery systems. Recent publications highlight its role in CRISPR-Cas9 carrier design, addressing the surge in "non-viral gene editing tools" queries.

In material science, the Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine serves as a crosslinker for hydrogel fabrication, responding to trends in 3D bioprinting and "smart drug release scaffolds." Its dual-functional (amine/Boc) design enables modular conjugation with carboxylic acids, NHS esters, or maleimides, making it a staple in multifunctional nanocarriers.

For analytical purposes, the compound’s PEG3 spacer (~12 atoms) balances hydrophilicity and steric flexibility, a feature often queried as "optimal PEG length for drug delivery." Its amine terminus also facilitates fluorescent labeling, supporting bioimaging studies—a hotspot in cancer theranostics research.

Environmental and safety profiles of CAS 525583-49-7 comply with REACH and FDA-approved PEG derivatives, addressing concerns about polymer toxicity. As industries pivot toward green chemistry, its biodegradable PEG chain aligns with searches for "sustainable biomaterials."

In summary, Boc-Gly-amido-(CH2)3-PEG3-(CH2)3-amine bridges gaps between synthetic chemistry and biomedical innovation. Its versatility in drug formulation, diagnostics, and advanced materials ensures enduring relevance, mirrored by rising academic and commercial interest.